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Compound of Interest

Compound Name: Atto 465

Cat. No.: B1263097 Get Quote

Researchers, scientists, and drug development professionals utilizing the fluorescent dye

ATTO 465 must adhere to proper disposal procedures to ensure laboratory safety and

environmental protection. This guide provides essential information for the safe handling and

disposal of ATTO 465 and its derivatives.

Immediate Safety and Handling Precautions
Before handling any form of ATTO 465, it is crucial to consult the official Material Safety Data

Sheet (MSDS) provided by the manufacturer.[1][2] While specific details may vary between the

different derivatives (carboxy, NHS-ester, maleimide, etc.), general safety practices should

always be observed.

Key Handling Information:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1263097?utm_src=pdf-interest
https://www.benchchem.com/product/b1263097?utm_src=pdf-body
https://www.benchchem.com/product/b1263097?utm_src=pdf-body
https://www.benchchem.com/product/b1263097?utm_src=pdf-body
https://downloads.leica-microsystems.com/ATTO%20465/Product%20Configuration%20%26%20Tech%20Specs/ATTO_465_product_information_sheet_en.pdf
https://www.atto-tec.com/fileadmin/user_upload/Produktdatenblaetter/ATTO%20465.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Derivative Form Storage
Key
Considerations

ATTO 465 (General) Solid
-20°C, protected from

light and moisture

Soluble in polar

solvents like DMF and

DMSO.[3]

ATTO 465 NHS-ester Solid
-20°C, protected from

light and moisture

Reacts with amino

groups; avoid amine-

containing buffers.

ATTO 465 Maleimide Solid
-20°C, protected from

light and moisture

Reacts with sulfhydryl

groups; ensure

compatibility with

buffers.

ATTO 465 Phalloidin Solid
-20°C, protected from

light and moisture

A toxin; handle with

extreme care and

appropriate personal

protective equipment.

Step-by-Step Disposal Procedures
The recommended disposal method for ATTO 465 and its derivatives involves treating it as

chemical waste. Always follow your institution's and local regulations for chemical waste

disposal.

Segregate Waste: Collect all materials contaminated with ATTO 465, including unused

solutions, pipette tips, gloves, and labware, in a designated and clearly labeled chemical

waste container.

Consult Safety Data Sheet (SDS): Refer to the specific SDS for the ATTO 465 derivative you

are using for any unique disposal considerations. The SDS for ATTO 465 phalloidin, for

instance, advises to "Dispose of contents/container in accordance with licensed collector's

sorting instructions" and to "Avoid release to the environment."

Contact a Licensed Waste Disposal Service: Arrange for the pickup and disposal of the

chemical waste through your institution's environmental health and safety office or a licensed
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chemical waste disposal company. Do not dispose of ATTO 465 down the drain or in regular

trash.

Maintain Records: Keep a record of the disposed of chemicals, including the name, quantity,

and date of disposal, as required by your institution's policies.

Experimental Workflow for Disposal
The following diagram illustrates the general workflow for the proper disposal of ATTO 465
waste in a laboratory setting.
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Caption: Workflow for the safe disposal of ATTO 465 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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